molecular formula C13H19NO5S B10844432 4-Sulfamoyloxy-benzoic acid hexyl ester

4-Sulfamoyloxy-benzoic acid hexyl ester

Cat. No.: B10844432
M. Wt: 301.36 g/mol
InChI Key: PJIPMHPXRQOHKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its structure consists of a benzoic acid backbone substituted at the para position with a sulfamoyloxy group (–OSO₂NH₂), which is further esterified with a hexyl chain. This compound has been studied in pharmacological contexts, particularly as a steryl-sulfatase inhibitor, with an IC₅₀ value of 3800 nM reported in enzyme inhibition assays .

Properties

Molecular Formula

C13H19NO5S

Molecular Weight

301.36 g/mol

IUPAC Name

hexyl 4-sulfamoyloxybenzoate

InChI

InChI=1S/C13H19NO5S/c1-2-3-4-5-10-18-13(15)11-6-8-12(9-7-11)19-20(14,16)17/h6-9H,2-5,10H2,1H3,(H2,14,16,17)

InChI Key

PJIPMHPXRQOHKO-UHFFFAOYSA-N

Canonical SMILES

CCCCCCOC(=O)C1=CC=C(C=C1)OS(=O)(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfamoyloxy Benzoic Acid Esters

Key analogs vary in the alkyl chain length of the ester group, which influences potency and physicochemical properties:

Compound Name Ester Group IC₅₀ (nM) Key Properties Source
4-Sulfamoyloxy-benzoic acid hexyl ester Hexyl 3800 Moderate potency; enhanced lipophilicity
4-Sulfamoyloxy-benzoic acid propyl ester Propyl 13200 Lower potency; reduced lipophilicity
Sulfamic acid 2-nonyl-4-oxo-4H-chromen-6-yl ester Nonyl 403 High potency; extended alkyl chain

Findings :

  • Increasing alkyl chain length correlates with improved inhibitory activity in steryl-sulfatase assays. For example, the nonyl ester analog (IC₅₀ = 403 nM) is ~9x more potent than the hexyl ester .
  • The hexyl ester’s IC₅₀ of 3800 nM suggests a balance between lipophilicity and steric effects, as excessively long chains (e.g., nonyl) may enhance binding affinity but reduce solubility .
Other Benzoic Acid Derivatives
  • 4-Cyanobenzoic Acid 4-(Hexyloxy)phenyl Ester (CAS 58546-88-6): Features a cyano substituent and hexyloxy-phenyl ester.
  • Diethylamino Hydroxybenzoyl Hexyl Benzoate (PARSOL® DHHB, CAS 302776-68-7): A UV filter with a hexyl ester and diethylamino-hydroxybenzoyl substituent. Demonstrates the role of hexyl esters in stabilizing photoactive compounds .
Hexyl Esters in Drug Design
  • 5-Aminolevulinic Acid Hexyl Ester (Hexvix®, CAS 140898-97-1): Used in photodynamic therapy; exhibits 50x stronger fluorescence and 2x higher tissue penetration than the parent acid . Highlights the hexyl group’s role in improving drug delivery and efficacy .
  • Butanoic Acid Hexyl Ester: Found in flavor studies; its sweetness-enhancing properties are concentration-dependent, with higher concentrations imparting undesirable aromas .

Mechanistic and Structural Insights

  • Ester Chain Length and Bioactivity: Longer alkyl chains (e.g., hexyl vs. propyl) enhance membrane permeability but may reduce aqueous solubility. The hexyl ester’s IC₅₀ of 3800 nM reflects a compromise between these factors .
  • Comparative Toxicity and Safety: Limited data exist for 4-sulfamoyloxy-benzoic acid hexyl ester, but related esters (e.g., 2-ethylhexyl adipate) are regulated for industrial use due to moderate toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.